88-75-5

2-Nitrophenol

In Stock

• CAS RN:
• 88-75-5

• Formula:
• C6H5NO3
  C6H5O3N

• InChI:
• InChI=1S/C6H5NO3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H

• InChIKey:
• IQUPABOKLQSFBK-UHFFFAOYSA-N

• 2-nitrophenol is a yellow solid. Sinks in and mixes slowly with water. (USCG, 1999)
  Nitrophenols include two chemicals, 2-nitrophenol and 4-nitrophenol, which are very similar to each other. They are manufactured chemicals that do not occur naturally in the environment. The manufacture of one almost always produces a little of the other, so they are grouped together when discussing their properties and harmful effects. 2-Nitrophenol is a light yellow solid with a peculiar sweet smell. 4-Nitrophenol is a colorless to light yellow solid with very little odor. 2-Nitrophenol is used mainly to make dyes, paint coloring, rubber chemicals, and substances that kill molds. 4-Nitrophenol is used mainly to make drugs, fungicides, dyes, and to darken leather.
  2-nitrophenol is a member of the class of 2-nitrophenols that is phenol in which one of the hydrogens that is ortho to the h...

Neoliquiritin

In Stock

• CAS RN:
• 5088-75-5

• Formula:
• C21H22O9

• InChI:
• InChI=1S/C21H22O9/c22-9-17-18(25)19(26)20(27)21(30-17)28-12-5-6-13-14(24)8-15(29-16(13)7-12)10-1-3-11(23)4-2-10/h1-7,15,17-23,25-27H,8-9H2

• InChIKey:
• HJBUYKZTEBZNSH-ZRWXNEIDSA-N

• Neoliquiritin belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Neoliquiritin exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, neoliquiritin is primarily located in the cytoplasm. Outside of the human body, neoliquiritin can be found in herbs and spices. This makes neoliquiritin a potential biomarker for the consumption of this food product.

Cyclohexyl phenylacetate

• CAS RN:
• 42288-75-5

• Formula:
• C14H18O2

• InChI:
• InChI=1S/C14H18O2/c15-14(11-12-7-3-1-4-8-12)16-13-9-5-2-6-10-13/h1,3-4,7-8,13H,2,5-6,9-11H2

• InChIKey:
• MNEAZOGMEQUJER-UHFFFAOYSA-N

• Cyclohexyl phenylacetate is a useful research compound. Its molecular formula is C14H18O2 and its molecular weight is 218.29 g/mol. The purity is usually 95%.

3,5-Dimethoxyphenylacetonitrile

In Stock

• CAS RN:
• 13388-75-5

• Formula:
• C10H11NO2

• InChI:
• InChI=1S/C10H11NO2/c1-12-9-5-8(3-4-11)6-10(7-9)13-2/h5-7H,3H2,1-2H3

• InChIKey:
• UUNRWZQWCNTSCV-UHFFFAOYSA-N

• 3,5-Dimethoxyphenylacetonitrile, also known as 3,5-Dimethoxyphenylacetonitrile, is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.2 g/mol. The purity is usually 95%.

2',3'-Dichloro-3-phenylpropiophenone

In Stock

• CAS RN:
• 898788-75-5

• Formula:
• C15H12Cl2O

• InChI:
• InChI=1S/C15H12Cl2O/c16-13-8-4-7-12(15(13)17)14(18)10-9-11-5-2-1-3-6-11/h1-8H,9-10H2

• InChIKey:
• FBBQDQAKBLEFEQ-UHFFFAOYSA-N

• 2',3'-Dichloro-3-phenylpropiophenone is a useful research compound. Its molecular formula is C15H12Cl2O and its molecular weight is 279.2 g/mol. The purity is usually 95%.

3-(3-(2,6-dimethylmorpholino)-3-oxopropyl)benzo[d]oxazol-2(3H)-one

In Stock

• CAS RN:
• 851988-75-5

• Formula:
• C16H20N2O4

• InChI:
• InChI=1S/C16H20N2O4/c1-11-9-17(10-12(2)21-11)15(19)7-8-18-13-5-3-4-6-14(13)22-16(18)20/h3-6,11-12H,7-10H2,1-2H3

• InChIKey:
• HZFNPRUFZPYWPI-UHFFFAOYSA-N

• 3-(3-(2,6-dimethylmorpholino)-3-oxopropyl)benzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C16H20N2O4 and its molecular weight is 304.346. The purity is usually 95%.

Ethyl 1-{7-chloro-3-[(3,4-dimethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-yl}piperidine-4-carboxylate

In Stock

• CAS RN:
• 893788-75-5

• Formula:
• C25H26ClN5O4S

• InChI:
• InChI=1S/C25H26ClN5O4S/c1-4-35-25(32)17-9-11-30(12-10-17)22-20-14-18(26)6-8-21(20)31-23(27-22)24(28-29-31)36(33,34)19-7-5-15(2)16(3)13-19/h5-8,13-14,17H,4,9-12H2,1-3H3

• InChIKey:
• OPBHFQKQEBTAKA-UHFFFAOYSA-N

• Ethyl 1-{7-chloro-3-[(3,4-dimethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-yl}piperidine-4-carboxylate is a useful research compound. Its molecular formula is C25H26ClN5O4S and its molecular weight is 528.02. The purity is usually 95%.

(1S,2R)-3,6-difluorocyclohexa-3,5-diene-1,2-diol

• CAS RN:
• 131788-75-5

• Formula:
• C6H6F2O2

• InChI:
• InChI=1S/C6H6F2O2/c7-3-1-2-4(8)6(10)5(3)9/h1-2,5-6,9-10H/t5-,6+

• InChIKey:
• UVCHENBXWCRTKH-OLQVQODUSA-N

• (1S,2R)-3,6-difluorocyclohexa-3,5-diene-1,2-diol, also known as (1S,2R)-3,6-difluorocyclohexa-3,5-diene-1,2-diol, is a useful research compound. Its molecular formula is C6H6F2O2 and its molecular weight is 148.11 g/mol. The purity is usually 95%.

rac-2-[(1R,3R)-2,2-difluoro-3-methylcyclopropyl]acetic acid, trans

In Stock

• CAS RN:
• 2277388-75-5

• Formula:
• C6H8F2O2

• Rac-2-[(1R,3R)-2,2-difluoro-3-methylcyclopropyl]acetic acid, trans is a useful research compound. Its molecular formula is C6H8F2O2 and its molecular weight is 150.1. The purity is usually 95%.

1-{4-[(2E)-3-(2-Chlorophenyl)prop-2-enoyl]phenyl}-1H-pyrrole-2,5-dione

In Stock

• CAS RN:
• 1365988-75-5

• Formula:
• C19H12ClNO3

• InChI:
• InChI=1S/C19H12ClNO3/c20-16-4-2-1-3-13(16)7-10-17(22)14-5-8-15(9-6-14)21-18(23)11-12-19(21)24/h1-12H/b10-7+

• InChIKey:
• ZLPSVARXPPEILL-JXMROGBWSA-N

• 1-{4-[(2E)-3-(2-Chlorophenyl)prop-2-enoyl]phenyl}-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C19H12ClNO3 and its molecular weight is 337.8 g/mol. The purity is usually 95%.

2-(2-chlorophenyl)-N-(2-(2-fluorophenyl)-2-methoxypropyl)acetamide

In Stock

• CAS RN:
• 1797088-75-5

• Formula:
• C18H19ClFNO2

• InChI:
• InChI=1S/C18H19ClFNO2/c1-18(23-2,14-8-4-6-10-16(14)20)12-21-17(22)11-13-7-3-5-9-15(13)19/h3-10H,11-12H2,1-2H3,(H,21,22)

• InChIKey:
• PPBJZZPXUCZEAE-UHFFFAOYSA-N

• 2-(2-chlorophenyl)-N-(2-(2-fluorophenyl)-2-methoxypropyl)acetamide is a useful research compound. Its molecular formula is C18H19ClFNO2 and its molecular weight is 335.8. The purity is usually 95%.

1-(3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)-3-phenylpropan-1-one

In Stock

• CAS RN:
• 1797688-75-5

• Formula:
• C18H18FNO3S

• InChI:
• InChI=1S/C18H18FNO3S/c19-15-7-9-16(10-8-15)24(22,23)17-12-20(13-17)18(21)11-6-14-4-2-1-3-5-14/h1-5,7-10,17H,6,11-13H2

• InChIKey:
• OSEARQZLXUQSGE-UHFFFAOYSA-N

• 1-(3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)-3-phenylpropan-1-one is a useful research compound. Its molecular formula is C18H18FNO3S and its molecular weight is 347.4. The purity is usually 95%.

2-Methyl-6-(6-phenyl-2-azaspiro[3.3]heptane-2-carbonyl)pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379988-75-5

• Formula:
• C18H19N3O2

• InChI:
• InChI=1S/C18H19N3O2/c1-20-16(22)8-7-15(19-20)17(23)21-11-18(12-21)9-14(10-18)13-5-3-2-4-6-13/h2-8,14H,9-12H2,1H3

• InChIKey:
• WWXRNRQCOUHEQC-UHFFFAOYSA-N

• 2-Methyl-6-(6-phenyl-2-azaspiro[3.3]heptane-2-carbonyl)pyridazin-3-one is a useful research compound. Its molecular formula is C18H19N3O2 and its molecular weight is 309.369. The purity is usually 95%.

2-Chloro-1,3-difluoro-4-(methoxymethyl)benzene

In Stock

• CAS RN:
• 2484888-75-5

• Formula:
• C8H7ClF2O

• InChI:
• InChI=1S/C8H7ClF2O/c1-12-4-5-2-3-6(10)7(9)8(5)11/h2-3H,4H2,1H3

• InChIKey:
• GCSXIKHIBUMHDW-UHFFFAOYSA-N

• 2-Chloro-1,3-difluoro-4-(methoxymethyl)benzene is a useful research compound. Its molecular formula is C8H7ClF2O and its molecular weight is 192.59 g/mol. The purity is usually 95%.

2-{[(tert-butoxy)carbonyl]amino}-4,4,5,5-tetrafluoropentanoic acid

In Stock

• CAS RN:
• 1849788-75-5

• Formula:
• C10H15F4NO4

• InChI:
• InChI=1S/C10H15F4NO4/c1-9(2,3)19-8(18)15-5(6(16)17)4-10(13,14)7(11)12/h5,7H,4H2,1-3H3,(H,15,18)(H,16,17)

• InChIKey:
• ZHKNWWYXBXCWKN-UHFFFAOYSA-N

• 2-{[(tert-butoxy)carbonyl]amino}-4,4,5,5-tetrafluoropentanoic acid is a useful research compound. Its molecular formula is C10H15F4NO4 and its molecular weight is 289.22 g/mol. The purity is usually 95%.

N-(3-Fluorobenzyl)-3,4-dimethoxyaniline

Usually In Stock

• CAS RN:
• 1019488-75-5

• Formula:
• C15H16FNO2

• InChI:
• InChI=1S/C15H16FNO2/c1-18-14-7-6-13(9-15(14)19-2)17-10-11-4-3-5-12(16)8-11/h3-9,17H,10H2,1-2H3

• InChIKey:
• XGJKZPKKSGVTCQ-UHFFFAOYSA-N

• N-(3-Fluorobenzyl)-3,4-dimethoxyaniline is a useful research compound. Its molecular formula is C15H16FNO2 and its molecular weight is 261.29 g/mol. The purity is usually 95%.

7-Tert-butyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid

In Stock

• CAS RN:
• 1695688-75-5

• Formula:
• C11H17N3O2

• InChI:
• InChI=1S/C11H17N3O2/c1-11(2,3)8-4-5-12-9-7(10(15)16)6-13-14(8)9/h6,8,12H,4-5H2,1-3H3,(H,15,16)

• InChIKey:
• ZGOJTLVGCHWYFR-UHFFFAOYSA-N

• 7-Tert-butyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.276. The purity is usually 95%.

N-(4-(3-methoxypyrrolidin-1-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 1797888-75-5

• Formula:
• C13H20N2O3S

• InChI:
• InChI=1S/C13H20N2O3S/c1-3-19(16,17)14-11-4-6-12(7-5-11)15-9-8-13(10-15)18-2/h4-7,13-14H,3,8-10H2,1-2H3

• InChIKey:
• RMOHYSASXSSMBL-UHFFFAOYSA-N

• N-(4-(3-methoxypyrrolidin-1-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C13H20N2O3S and its molecular weight is 284.37. The purity is usually 95%.